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Compound of Interest

Compound Name: Cardiogenol C

Cat. No.: B1247813

Essential Safety and Handling Guide for
Cardiogenol C

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds is paramount. This guide provides immediate, essential
safety and logistical information for the handling and disposal of Cardiogenol C, a
diaminopyrimidine compound used to induce cardiomyogenesis in stem cells.[1][2] Adherence
to these procedures is critical for maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

Cardiogenol C is classified as a hazardous chemical that can cause skin irritation, serious eye
irritation, and may lead to respiratory irritation.[3][4] The safety data sheet indicates that 100%
of the mixture is composed of ingredients with unknown acute toxicity.[3] Therefore, stringent
adherence to personal protective equipment (PPE) guidelines is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

o To be worn if splashes are
] Safety glasses with side- ] )
Eye Protection ) likely to occur, protecting
shields ) ) o
against serious eye Irritation.

To prevent skin contact and

Hand Protection Impervious gloves o
subsequent irritation.
] ] To protect skin from accidental
Body Protection Long-sleeved clothing
exposure.
Use in a well-ventilated area. If
ventilation is insufficient,
) ) especially if irritation is To avoid inhalation and
Respiratory Protection ] ] ) ] o
experienced, suitable potential respiratory irritation.

respiratory equipment may be

required.

Procedural Guidance: Handling and Storage

Proper handling and storage are crucial to mitigate the risks associated with Cardiogenol C.
The following steps outline the standard operating procedure for its use in a laboratory setting.

Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure that an eyewash station and ventilation systems are
readily accessible.

» Personal Protective Equipment: Don the appropriate PPE as specified in the table above.
e Handling the Compound:

o Avoid all contact with skin, eyes, and clothing.

o Do not breathe in dust, fumes, gas, mist, vapors, or spray.

o Wash hands and any exposed skin thoroughly after handling.
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o Refrain from eating, drinking, or smoking in the handling area.

e Storage:

[e]

Store in a well-ventilated, dry, and cool place.

o

Keep the container tightly closed.

[¢]

The product should be stored locked up.

[e]

As supplied, Cardiogenol C is stable at -20°C for at least one year. Solutions can be
stored at -20°C for up to one month.
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Caption: Workflow for Safe Handling and Storage of Cardiogenol C.
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Emergency and Disposal Protocols

In the event of exposure or a spill, immediate and appropriate action is necessary.
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. If irritation persists, seek medical attention.

» Skin Contact: Wash off immediately with plenty of water and soap. If skin irritation occurs,
get medical advice. Contaminated clothing should be removed and washed before reuse.

 Inhalation: Move the person to fresh air. If you feel unwell, call a poison center or doctor.

 Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterward. Call a physician.

Disposal Plan:
e Dispose of all contents and the container to an approved waste disposal plant.

o Clean any contaminated objects and areas thoroughly, observing environmental regulations.

( Exposure Event \1
k
I medlate Respons

Eye Contact: Skin Contact: Inhalation: Ingestion:
Rinse with water for 15 mins Wash with soap and water Move to fresh air Do NOT induce vomiting, drink water
Medical Attention
A A

Seek Medical Attention if Symptoms Perssj J.
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Caption: Emergency Response Protocol for Cardiogenol C Exposure.

Experimental Context

Cardiogenol C is a small molecule that induces the differentiation of embryonic stem cells into
cardiomyocytes. It has been shown to have a cardiomyogenic effect on P19 cells and can
increase the expression of cardiac marker genes such as atrial natriuretic factor (ANF) and
NKX2-5in C2C12 cells. The EC50 value for inducing differentiation of ESCs into
cardiomyocytes is 100 nM. For detailed experimental methodologies, researchers should
consult the primary literature, such as Wu et al., 2004 in the Journal of the American Chemical
Society.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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